Cas no 428518-38-1 (3-Pyrrolidinecarboxylicacid, 1-ethyl-5-oxo-, (3S)-)

3-Pyrrolidinecarboxylicacid, 1-ethyl-5-oxo-, (3S)- structure
428518-38-1 structure
Product Name:3-Pyrrolidinecarboxylicacid, 1-ethyl-5-oxo-, (3S)-
CAS No:428518-38-1
MF:C7H11NO3
MW:157.167142152786
CID:326866
PubChem ID:7141945
Update Time:2025-04-19

3-Pyrrolidinecarboxylicacid, 1-ethyl-5-oxo-, (3S)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidinecarboxylicacid, 1-ethyl-5-oxo-, (3S)-
    • 3-Pyrrolidinecarboxylicacid,1-ethyl-5-oxo-,(3S)-(9CI)
    • AC1OG6D7
    • DTXSID60428004
    • (S)-1-Ethyl-5-oxopyrrolidine-3-carboxylic acid
    • 428518-38-1
    • Inchi: 1S/C7H11NO3/c1-2-8-4-5(7(10)11)3-6(8)9/h5H,2-4H2,1H3,(H,10,11)/t5-/m0/s1
    • InChI Key: BNPUQHZYYWBHSW-YFKPBYRVSA-N
    • SMILES: O=C1C[C@H](C(=O)O)CN1CC

Computed Properties

  • Exact Mass: 157.07389321g/mol
  • Monoisotopic Mass: 157.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 57.6Ų
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